Cas no 2138009-36-4 (3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine
• CAS No: 2138009-36-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6350411
• PubChem ID: 165481263
• Update Time: 2025-10-30

3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine
• EN300-1112291
• 2138009-36-4
• 3-methyl-1-[(oxan-3-yloxy)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C10H17N3O2/c1-8-10(11)5-13(12-8)7-15-9-3-2-4-14-6-9/h5,9H,2-4,6-7,11H2,1H3
• InChI Key： OEWNZWNDZQFTFI-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)OCN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine

3-Methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine: An Overview of CAS No. 2138009-36-4

3-Methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine, identified by the Chemical Abstracts Service (CAS) number 2138009-36-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The unique structural features of 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine make it a promising candidate for further investigation in various therapeutic applications.

The chemical structure of 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a methyl group at the 3-position and an oxan (tetrahydrofuran) moiety linked via an oxygen atom to the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for synthetic and pharmacological studies. Recent research has focused on elucidating the mechanisms through which this compound exerts its biological effects, particularly in the context of its potential as a therapeutic agent.

In terms of synthetic routes, 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine can be synthesized using a variety of methods. One common approach involves the reaction of 4-amino-pyrazole with an appropriate oxan derivative, followed by methylation to introduce the methyl group. This synthetic strategy allows for the preparation of the compound in high yields and purity, which is crucial for subsequent biological evaluations. The ability to synthesize this compound efficiently and reproducibly is a significant advantage in both academic and industrial settings.

The biological activity of 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that it may have anticonvulsant properties, which could be beneficial in managing epilepsy and other seizure disorders.

In the realm of cancer research, 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine has shown promise as an anticancer agent. Studies have indicated that it can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is not yet fully understood but may involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further research is needed to elucidate these mechanisms and to determine the full therapeutic potential of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials, where its efficacy will be further assessed in larger patient populations.

In conclusion, 3-methyl-1-(oxan-3-yloxy)methyl-1H-pyrazol-4-amine, with its CAS number 2138009-36-4, represents a promising new molecule with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.